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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium metaborate in
industrial cleaning formulations. This document details its chemical properties, functions, and
provides experimental protocols to evaluate its performance in terms of cleaning efficacy,
corrosion inhibition, and buffering capacity.

Introduction to Sodium Metaborate in Industrial
Cleaning

Sodium metaborate (NaBOz2) is a versatile inorganic salt available in various hydrated forms,
primarily as the tetrahydrate (NaBO2-4H20) and dihydrate (NaBO2-2H20), often referred to as 8
Mol and 4 Mol respectively.[1][2] Its inclusion in industrial cleaning formulations is valued for its
multifunctional properties that enhance cleaning performance.[3][4]

The primary functions of sodium metaborate in industrial cleaners include:

» Alkalinity and pH Buffering: Sodium metaborate provides a stable alkaline pH, which is
crucial for the effective removal of oils, greases, and other organic soils.[1][3] Its excellent
buffering capacity helps maintain a consistent pH even when acidic soils are introduced,
ensuring sustained cleaning efficacy.[1][4]

o Corrosion Inhibition: It forms a protective film on metal surfaces, preventing corrosion that
can be caused by the high alkalinity of cleaning solutions or the presence of corrosive
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agents.[2][4] This is particularly important when cleaning ferrous and other sensitive metals.

o Builder: Sodium metaborate acts as a builder by sequestering hard water ions (calcium and

magnesium), which can interfere with the performance of surfactants and lead to the

formation of soap scum.

o Emulsification and Soil Dispersion: By contributing to the overall alkalinity and ionic strength

of the cleaning solution, it aids in the emulsification of oils and the dispersion of particulate

soils, preventing their redeposition on cleaned surfaces.[3]

e Enzyme Stabilization: In enzymatic cleaning formulations, it helps to maintain the optimal pH

for enzyme activity and stability.[2]

Physicochemical Properties of Sodium Metaborate

The selection of the appropriate form of sodium metaborate depends on the desired

concentration and the formulation's manufacturing process. The tetrahydrate offers higher

solubility, allowing for more concentrated liquid formulations.[1]

Table 1: Physicochemical Properties of Sodium Metaborate (4 Mol and 8 Mol)

Sodium Metaborate

Sodium Metaborate

Property .

Dihydrate (4 Mol) Tetrahydrate (8 Mol)
Formula NaBO2-2H20 NaBO2-4H20
Molecular Weight 101.83 g/mol 137.86 g/mol
Appearance White crystalline granules White crystalline granules
B20s Content (%) 34.18 25.25
Naz0 Content (%) 30.44 22.48
Solubility in Water at 20°C ( 310 419

g/100g solution)

Source: U.S. Borax[2]

Table 2: pH of Aqueous Sodium Metaborate Solutions at 20°C
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Concentration (% wiw) pH

0.5 10.8-10.9
1.0 11.0-11.1
2.0 11.2-11.3
4.0 11.4-115
10.0 11.8

Source: U.S. Borax[2]

Experimental Protocols

The following protocols are designed to evaluate the performance of sodium metaborate in
industrial cleaning formulations. These can be adapted based on specific research needs and
laboratory capabilities.

Evaluation of Cleaning Efficacy (Soil Removal)

This protocol is based on ASTM G122, "Standard Method for Evaluating the Effectiveness of
Cleaning Agents," and is adapted for laboratory-scale testing.

Objective: To quantify the soil removal efficiency of a cleaning formulation containing sodium
metaborate compared to a control formulation without it.

Materials:

Standardized soil (e.g., a mixture of mineral oil, carbon black, and fatty acids).
e Test coupons (e.g., stainless steel, aluminum, or other relevant substrates).
» Cleaning formulation with a specified concentration of sodium metaborate.

o Control cleaning formulation (identical to the test formulation but without sodium
metaborate).

o Laboratory-scale spray washer or ultrasonic bath.
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¢ Analytical balance (= 0.0001 g).

« Gravimetric analysis equipment.

Workflow for Soil Removal Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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